Cas no 148942-72-7 (5-(Bromomethyl)fluorescein)

• Product Name: 5-(Bromomethyl)fluorescein
• CAS No: 148942-72-7
• MF: C₂₁H₁₃BrO₅
• MW: 425.228925466537
• CID: 188718
• PubChem ID: 132858
• Update Time: 2025-05-21

5-(Bromomethyl)fluorescein Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,5-(bromomethyl)-3',6'-dihydroxy-
• 5-(BROMOMETHYL)FLUORESCEIN
• 5-BMF
• 5-BMF [5-(Bromomethyl)fluorescein]
• 6-(bromomethyl)-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one
• 5-(Bromomethyl)fluorescein, BioReagent, suitable for fluorescence, >=95% (sum of tautomers, GC)
• FT-0619697
• SCHEMBL337558
• Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 5-(bromomethyl)-3',6'-dihydroxy-
• 5-(Bromomethyl)-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
• 148942-72-7
• J-100041
• AKOS025294551
• DTXSID90164145
• Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 5-(bromomethyl)-3',6'-dihydroxy-
• 5-(Bromomethyl)fluorescein

• Inchi： 1S/C21H13BrO5/c22-10-11-1-4-15-14(7-11)20(25)27-21(15)16-5-2-12(23)8-18(16)26-19-9-13(24)3-6-17(19)21/h1-9,23-24H,10H2
• InChI Key： OQHKPJAZGYJYTB-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1)C(=O)OC12C2C=CC(=CC=2OC2C=C(C=CC1=2)O)O

Computed Properties

• Exact Mass: 423.99500
• Monoisotopic Mass: 423.99464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99000
• LogP: 4.56070

5-(Bromomethyl)fluorescein Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 5-(Bromomethyl)fluorescein

5-(Bromomethyl)fluorescein: A Comprehensive Overview

5-(Bromomethyl)fluorescein (CAS No. 148942-72-7) is a fluorescent compound that has garnered significant attention in the fields of biochemistry, molecular biology, and analytical chemistry. This compound is a derivative of fluorescein, a well-known fluorophore with extensive applications in imaging and sensing technologies. The bromomethyl group attached to the fifth position of the fluorescein ring introduces unique chemical and photophysical properties, making it a versatile tool for various research and industrial applications.

The chemical structure of 5-(Bromomethyl)fluorescein consists of a planar aromatic system with conjugated double bonds, which is responsible for its strong fluorescence. The bromomethyl substituent at the fifth position enhances the compound's reactivity and allows for further functionalization. Recent studies have explored the use of this compound as a precursor for synthesizing other fluorescent probes, such as those used in live-cell imaging and drug delivery systems.

One of the most notable applications of 5-(Bromomethyl)fluorescein is in fluorescence-based assays. Researchers have utilized this compound to develop highly sensitive sensors for detecting metal ions, such as mercury and lead, in environmental samples. The ability of 5-(Bromomethyl)fluorescein to undergo specific chemical reactions with these ions leads to changes in fluorescence intensity, enabling real-time monitoring of contamination levels.

In the field of biochemistry, 5-(Bromomethyl)fluorescein has been employed as a labeling agent for proteins and nucleic acids. Its bright fluorescence under UV light makes it ideal for tracking biomolecules in complex biological systems. Recent advancements have focused on improving the stability and specificity of these labels, paving the way for their use in clinical diagnostics.

The synthesis of 5-(Bromomethyl)fluorescein involves a multi-step process that typically starts with fluorescein itself. The introduction of the bromomethyl group is achieved through nucleophilic substitution reactions, which require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these synthesis protocols to minimize side reactions and improve scalability.

Another area where 5-(Bromomethyl)fluorescein has shown promise is in nanotechnology. Scientists have incorporated this compound into nanoparticles to create fluorescent tags for tracking drug delivery systems in vivo. The combination of its bright fluorescence and biocompatibility makes it an attractive candidate for biomedical applications.

Recent studies have also explored the use of 5-(Bromomethyl)fluorescein in energy transfer processes. By attaching it to other chromophores, researchers have developed novel materials for light-harvesting applications. These materials exhibit enhanced efficiency in converting absorbed light into usable energy, making them potential candidates for solar cell technologies.

In conclusion, 5-(Bromomethyl)fluorescein (CAS No. 148942-72-7) is a versatile fluorescent compound with a wide range of applications across multiple disciplines. Its unique chemical properties and bright fluorescence make it an invaluable tool for researchers seeking innovative solutions in imaging, sensing, and nanotechnology. As ongoing research continues to uncover new uses for this compound, its impact on scientific advancements is expected to grow significantly.